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Compound of Interest

Compound Name: 5-Chloro-2-fluorocinnamic acid

Cat. No.: B7813140

Get Quote

A Strategic Scaffold for Medicinal Chemistry and Kinase Inhibitor Design

Executive Summary
5-Chloro-2-fluorocinnamic acid (CAS 448193-93-9) is a specialized di-halogenated acrylic

acid derivative serving as a critical intermediate in the synthesis of bioactive small molecules.

[1] Characterized by an electron-withdrawing fluorine atom at the ortho position and a chlorine

atom at the meta position (relative to the acrylic side chain), this scaffold offers unique

electronic and steric properties. It is widely utilized in the development of kinase inhibitors (e.g.,

EGFR, Aurora kinase), indole-based therapeutics, and agrochemicals.

This guide provides a comprehensive technical profile, validated synthetic protocols, and

mechanistic insights into the utility of this compound in high-value organic synthesis.

Chemical Profile & Physiochemical Properties[2][3]
[4][5][6][7][8]
The specific substitution pattern (5-Cl, 2-F) imparts distinct lipophilicity and metabolic stability

profiles compared to its mono-halogenated analogs.
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Table 1: Physiochemical Specifications
Property Value Note

CAS Number 448193-93-9 Verified Identifier

IUPAC Name
(2E)-3-(5-Chloro-2-

fluorophenyl)prop-2-enoic acid

Trans-isomer is

thermodynamically favored

Molecular Formula C₉H₆ClFO₂

Molecular Weight 200.59 g/mol

Physical State
White to Off-white Crystalline

Solid

Melting Point 180–220 °C (Predicted)
Experimental determination

recommended per batch

Predicted pKa ~4.1 ± 0.1
Acidic proton on carboxyl

group

Predicted LogP ~2.5 Moderate lipophilicity

Solubility DMSO, Methanol, Ethanol Sparingly soluble in water

Technical Insight: The ortho-fluorine atom exerts a significant "ortho-effect," influencing the

torsion angle of the phenyl ring relative to the acrylic acid tail. This conformational bias is often

exploited in drug design to lock bio-active conformations.

Synthetic Routes & Process Optimization
The industrial standard for synthesizing 5-Chloro-2-fluorocinnamic acid is the Knoevenagel

Condensation. This route is preferred over the Heck reaction for scale-up due to lower catalyst

costs and the avoidance of transition metals in the primary step.
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Protocol A: Knoevenagel Condensation (Standard)
Reaction: 5-Chloro-2-fluorobenzaldehyde + Malonic Acid

Product

Reagents:
Substrate: 5-Chloro-2-fluorobenzaldehyde (1.0 eq)

Reagent: Malonic Acid (1.2 – 1.5 eq)

Base/Catalyst: Piperidine (0.1 eq) or Pyridine (solvent volume)

Solvent: Pyridine (classic) or Ethanol (green alternative)

Temperature: 80–100 °C (Reflux)

Step-by-Step Methodology:
Charge: In a round-bottom flask equipped with a reflux condenser, dissolve 5-chloro-2-

fluorobenzaldehyde in pyridine (approx. 5 mL per gram of aldehyde).

Addition: Add Malonic acid (1.2 eq) and a catalytic amount of piperidine (5-10 mol%).

Reflux: Heat the mixture to reflux (100–115 °C) for 4–6 hours. Monitor CO₂ evolution

(cessation indicates completion of decarboxylation).

Quench: Cool the reaction mixture to room temperature. Pour slowly into ice-cold HCl (1M)

to precipitate the crude acid.

Isolation: Filter the white precipitate and wash thoroughly with cold water to remove residual

pyridine.

Purification: Recrystallize from Ethanol/Water (9:1) to obtain high-purity trans-cinnamic acid.

Mechanism of Action
The reaction proceeds via the formation of an enolate from malonic acid, which attacks the

aldehyde carbonyl. The resulting intermediate undergoes dehydration and subsequent thermal

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7813140?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


decarboxylation to yield the

-unsaturated acid.

Visualization: Synthesis Pathway
The following diagram illustrates the Knoevenagel pathway and potential side reactions.
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Figure 1: Step-wise synthesis via Knoevenagel Condensation involving dehydration and

decarboxylation.

Reactivity & Functionalization
The 5-Chloro-2-fluorocinnamic acid scaffold is a versatile "bi-functional" building block.

The Cinnamic Acid Moiety (Michael Acceptor)
The

-unsaturated carboxylic acid is highly reactive:

Amide Coupling: Activation with SOCl₂ or HATU allows coupling to amines, generating

cinnamamides (common in kinase inhibitors).
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Reduction: Hydrogenation (Pd/C, H₂) yields the saturated hydrocinnamic acid (propanoic

acid derivative).

Cyclization: Can be cyclized to form substituted Quinolines or Coumarins under acidic

conditions.

The Aryl Halides (Site-Selective Coupling)
5-Chloro Position: This position is activated for Palladium-catalyzed cross-coupling (Suzuki-

Miyaura, Buchwald-Hartwig) after the carboxylic acid has been protected or reacted.

Note: The 2-Fluoro group is generally stable but activates the ring for nucleophilic aromatic

substitution (

) if strong nucleophiles are used.

Visualization: Downstream Applications
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Figure 2: Divergent synthesis pathways utilizing the carboxylic acid tail and the aryl chloride

handle.

Medicinal Chemistry Applications
Bioisosterism & Metabolic Stability
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The incorporation of the Fluorine atom at the C2 position is strategic. It mimics hydrogen

sterically but alters the electronic environment, often protecting the adjacent positions from

metabolic oxidation (P450 blocking).

Kinase Inhibition: This scaffold appears in patents related to Aurora Kinase and EGFR

inhibitors. The cinnamic amide motif acts as a rigid linker that positions the aryl headgroup

into the hydrophobic pocket of the enzyme.

Indole Synthesis: Through nitration and subsequent Cadogan cyclization, this acid is a

precursor to 5-chloro-2-fluoroindoles, a privileged structure in CNS drug discovery.

Safety & Handling (SDS Summary)
Signal Word:WARNING

Hazard Statement Description

H315 Causes skin irritation.

H319 Causes serious eye irritation.[2]

H335 May cause respiratory irritation.

Handling Protocol:

Use in a fume hood to avoid inhalation of dust.

Wear nitrile gloves and safety goggles.

Store in a cool, dry place away from strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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